Cas no 1261497-77-1 (2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine)

• Product Name: 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine
• CAS No: 1261497-77-1
• MF: C₁₆H₁₃F₆N
• MW: 333.271545171738
• CID: 4990828
• Update Time: 2025-05-23

2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine

• Inchi： 1S/C16H13F6N/c17-15(18,19)13-4-2-1-3-12(13)11-6-5-10(7-8-23)14(9-11)16(20,21)22/h1-6,9H,7-8,23H2
• InChI Key： AHGRIBPYTWTQGE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CCN)C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 4.6
• Topological Polar Surface Area: 26

Additional information on 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine

Recent Advances in the Study of 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine (CAS: 1261497-77-1)

The compound 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine (CAS: 1261497-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl core and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activity, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves scalability and reduces production costs. The method involves a palladium-catalyzed cross-coupling reaction, followed by a reductive amination step, achieving an overall yield of 78%. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Pharmacological investigations have revealed that 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine exhibits potent activity as a modulator of G-protein-coupled receptors (GPCRs). Specifically, it has shown high affinity for the serotonin 5-HT2A receptor, with an IC50 value of 12 nM. This finding suggests potential applications in the treatment of central nervous system (CNS) disorders, such as depression and schizophrenia. Additionally, preliminary in vivo studies in rodent models have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration.

Another promising avenue of research involves the compound's anti-inflammatory properties. A recent study in the European Journal of Pharmacology (2024) reported that 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The mechanism appears to involve the suppression of NF-κB signaling, highlighting its potential as a therapeutic agent for inflammatory diseases.

Despite these encouraging findings, challenges remain in the development of 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine as a drug candidate. Issues such as metabolic stability and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's unique chemical structure and promising biological activities make it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, recent studies on 2-(3,2'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine (CAS: 1261497-77-1) have provided valuable insights into its synthetic accessibility, pharmacological profile, and therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its properties for clinical applications.